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Compound of Interest

Compound Name: Trisodium pentacyanoaminoferrate

Cat. No.: B086921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trisodium pentacyanoaminoferrate, also known by synonyms such as Sodium

pentacyanoammineferroate(II), is an inorganic coordination compound with the CAS number

14099-05-9. This complex consists of a central iron(II) ion coordinated to five cyanide ligands

and one ammine ligand, with three sodium ions as counterions. It is typically available as a

yellow-green crystalline solid that is soluble in water.[1][2] This technical guide provides a

comprehensive overview of its chemical and physical properties, detailed experimental

protocols for its synthesis, and an analysis of its known applications and biological interactions.

Core Properties
Trisodium pentacyanoaminoferrate is a well-characterized coordination complex. Its

properties are summarized in the tables below.

Chemical and Physical Properties
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Property Value Reference(s)

CAS Number 14099-05-9 [1][2][3]

Molecular Formula C₅H₃FeN₆Na₃ [1][2][3]

Molecular Weight 271.93 g/mol [1][2][3]

Appearance Yellow-green crystalline solid [1][2]

Solubility Soluble in water [1]

Purity (typical) ≥95% [1]

IUPAC Name
Trisodium;azane;iron(2+);pent

acyanide
[2][3]

InChI Key
OGMPDCMTFVOHSM-

UHFFFAOYSA-N
[1][2]

Spectroscopic Data
Spectroscopic Technique

Characteristic
Peaks/Signals

Reference(s)

Infrared (IR) Spectroscopy
~2100 cm⁻¹ (C≡N stretching

vibration)
[2]

UV-Visible (UV-Vis)

Spectroscopy

Used for quantitative analysis.

Forms colored adducts with

aromatic nitro compounds with

λmax in the range of 480–540

nm.

[1]

Synthesis of Trisodium Pentacyanoaminoferrate
The most common and established method for the synthesis of Trisodium
pentacyanoaminoferrate involves the reduction of sodium nitroprusside (disodium

pentacyanonitrosylferrate) with ammonia.[1] An alternative method involves the direct reaction

of an iron(II) salt with sodium cyanide and ammonia.[4]
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Experimental Protocol: Synthesis from Sodium
Nitroprusside
This protocol is based on the well-established reduction of sodium nitroprusside.

Materials:

Sodium nitroprusside (Na₂[Fe(CN)₅NO]·2H₂O)

Concentrated ammonia solution (e.g., 28-30%)

Ethanol

Deionized water

Inert gas (Nitrogen or Argon)

Ice bath

Equipment:

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Buchner funnel and filter paper

Vacuum flask

Schlenk line or similar inert atmosphere setup

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve sodium

nitroprusside in deionized water. The reaction should be conducted under an inert

atmosphere of nitrogen or argon to prevent oxidation of the iron(II) center.[1]
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Cooling: Place the flask in an ice bath and cool the solution to 0-5 °C with continuous stirring.

[1]

Addition of Ammonia: Slowly add an excess of concentrated ammonia solution to the cooled

sodium nitroprusside solution using a dropping funnel. The pH of the reaction mixture should

be maintained in the alkaline range of 10-12.[1]

Reaction: Allow the reaction to proceed with continuous stirring at 0-5 °C for approximately

24 hours. The reaction should be carried out in the dark to prevent photodegradation of the

reactants and product.[1]

Precipitation and Isolation: The product, Trisodium pentacyanoaminoferrate, will

precipitate out of the solution as a yellow-green solid. Isolate the precipitate by vacuum

filtration using a Buchner funnel.

Washing: Wash the collected solid with cold ethanol to remove unreacted ammonia and

other impurities.[1]

Drying: Dry the final product under vacuum.

Experimental Workflow: Synthesis from Sodium
Nitroprusside
Caption: Workflow for the synthesis of Trisodium pentacyanoaminoferrate.

Safety and Handling
Trisodium pentacyanoaminoferrate is classified as a toxic compound.[1][3]

GHS Hazard Information
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Hazard Class GHS Pictogram Signal Word
Hazard
Statement(s)

Acute Toxicity (Oral) alt text Danger
H301: Toxic if

swallowed

Acute Toxicity

(Dermal)
alt text Danger

H311: Toxic in contact

with skin

Acute Toxicity

(Inhalation)
alt text Danger H331: Toxic if inhaled

Data from PubChem.[3]

Precautionary Statements: Users should handle this compound with appropriate personal

protective equipment, including gloves, lab coat, and eye protection, in a well-ventilated area or

fume hood. Avoid ingestion, inhalation, and contact with skin.[3]

Applications and Biological Relevance
The primary applications of Trisodium pentacyanoaminoferrate are in the field of analytical

chemistry. It is utilized as a reagent for the spectrophotometric determination of various

substances, including aromatic nitro compounds.[1] It also plays a role in fundamental

coordination chemistry research.

Signaling Pathways and Drug Development
Currently, there is no scientific literature that directly implicates Trisodium
pentacyanoaminoferrate in the modulation of specific biological signaling pathways. Its

chemical properties are not suggestive of a role as a signaling molecule or a modulator of

common drug targets. The compound's toxicity is primarily attributed to the presence of

cyanide ligands. The focus of research on this and similar pentacyanoferrate complexes has

been on their coordination chemistry, reactivity, and analytical applications rather than their

interaction with biological systems in a therapeutic context.[5][6] Therefore, its direct relevance

to drug development as a therapeutic agent is considered low.

Logical Relationship of Compound to Biological Activity
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Caption: Assessment of the biological relevance of Trisodium pentacyanoaminoferrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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